molecular formula C25H21FN2O5S B2683292 2-[3-(4-fluorophenyl)sulfonyl-6-methoxy-4-oxoquinolin-1-yl]-N-(3-methylphenyl)acetamide CAS No. 866729-66-0

2-[3-(4-fluorophenyl)sulfonyl-6-methoxy-4-oxoquinolin-1-yl]-N-(3-methylphenyl)acetamide

Cat. No. B2683292
CAS RN: 866729-66-0
M. Wt: 480.51
InChI Key: GWPBJVQANOTPCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[3-(4-fluorophenyl)sulfonyl-6-methoxy-4-oxoquinolin-1-yl]-N-(3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C25H21FN2O5S and its molecular weight is 480.51. The purity is usually 95%.
BenchChem offers high-quality 2-[3-(4-fluorophenyl)sulfonyl-6-methoxy-4-oxoquinolin-1-yl]-N-(3-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[3-(4-fluorophenyl)sulfonyl-6-methoxy-4-oxoquinolin-1-yl]-N-(3-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Aspects and Properties

The structural aspects of similar amide-containing isoquinoline derivatives have been studied for their potential to form gels and crystalline solids upon treatment with different acids. This research highlights the versatility of isoquinoline derivatives in forming various structural compounds, which could have implications for material science and drug formulation. For example, the study by Karmakar et al. (2007) examines the crystal structure of related compounds and their ability to form host–guest complexes with enhanced fluorescence properties, suggesting potential applications in sensing and imaging technologies (Karmakar, Sarma, & Baruah, 2007).

Cytotoxic Activity

Research into novel sulfonamide derivatives, including structures related to the compound , has demonstrated cytotoxic activity against various cancer cell lines. This suggests a potential application in cancer research, where these compounds could serve as leads for the development of new anticancer agents. Ghorab et al. (2015) synthesized sulfonamide derivatives and screened them for their anticancer activity, identifying compounds with significant potency against breast and colon cancer cell lines, indicating their potential as therapeutic agents (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).

Fluorination Techniques

The compound's synthesis and modification through fluorination techniques have been explored, showcasing methods to enhance its biological activity and solubility. Research on the fluorination of similar quinoline compounds has demonstrated improved yields and reaction times, suggesting a route for modifying the compound to potentially increase its efficacy in biological applications. Kidwai, Sapra, and Bhushan (1999) detailed the use of microwave irradiation for efficient fluorination, presenting a technique that could be applied to the synthesis of fluorinated derivatives of the target compound (Kidwai, Sapra, & Bhushan, 1999).

Herbicidal Activities

The exploration of triazolinone derivatives for herbicidal activities highlights the agricultural applications of quinoline compounds. By integrating pharmacophores into the triazolinone scaffold, researchers have developed compounds with promising herbicidal efficacy, indicating the potential of similar quinoline derivatives in agricultural chemical development. Luo et al. (2008) discovered a compound with comparable activity to commercial herbicides, suggesting that modifications to the quinoline structure could yield effective plant protection agents (Luo, Jiang, Wang, Chen, & Yang, 2008).

properties

IUPAC Name

2-[3-(4-fluorophenyl)sulfonyl-6-methoxy-4-oxoquinolin-1-yl]-N-(3-methylphenyl)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H21FN2O5S/c1-16-4-3-5-18(12-16)27-24(29)15-28-14-23(34(31,32)20-9-6-17(26)7-10-20)25(30)21-13-19(33-2)8-11-22(21)28/h3-14H,15H2,1-2H3,(H,27,29)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GWPBJVQANOTPCQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)OC)S(=O)(=O)C4=CC=C(C=C4)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H21FN2O5S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

480.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[3-(4-fluorophenyl)sulfonyl-6-methoxy-4-oxoquinolin-1-yl]-N-(3-methylphenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.